Cas no 497883-04-2 (1H-Indole-2-carboxylic acid, 1-decyl-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-decyl-
• CAS No: 497883-04-2
• MF: C₁₉H₂₇NO₂
• MW: 301.423185586929
• CID: 1534841
• Update Time: 2024-08-24

1H-Indole-2-carboxylic acid, 1-decyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-decyl-

• Inchi： 1S/C19H27NO2/c1-2-3-4-5-6-7-8-11-14-20-17-13-10-9-12-16(17)15-18(20)19(21)22/h9-10,12-13,15H,2-8,11,14H2,1H3,(H,21,22)
• InChI Key： ATKWMUXIJDAEQY-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCC)C2=C(C=CC=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 301.20431

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 472.9±18.0 °C(Predicted)
• PSA: 42.23
• pka: 4.63±0.30(Predicted)